Nickel;chloride;hexahydrate

• Molecular Formula: ClH12NiO6-
• Molecular Weight: 202.24 g/mol
• InChI: InChI=1S/ClH.Ni.6H2O/h1H;;6*1H2/p-1
• InChIKey: LWPFPVRLXFGWMA-UHFFFAOYSA-M

NiCl₂·6H₂O Procurement Guide

Nickel(II) chloride hexahydrate (CAS 7791-20-0) is a green crystalline hydrate with the formula NiCl₂·6H₂O [1]. As the most widely utilized form of nickel chloride in both laboratory and industrial settings, it serves as a principal source of Ni²⁺ ions for electroplating, catalyst preparation, battery material synthesis, and chemical intermediate production [2]. With an assay specification of ≥98.0% (complexometric) under ACS reagent grade and a water solubility of 2540 g/L at 20 °C , it offers a well-characterized, cost-effective entry point for nickel-dependent processes. Selection among nickel salts—including the sulfate, nitrate, and anhydrous chloride forms—requires systematic evaluation of performance parameters that extend beyond nominal nickel content.

Electroplating Chloride source for Watts bath; reported voltage reduction vs sulfate-only

Battery materials Precursor for α-Ni(OH)₂ anode with favorable capacity-stability profile

Catalysis Economical precatalyst for cross-coupling; matches performance of more expensive Ni sources

• [1] PubChem. Nickel chloride hexahydrate. Compound Summary CID 24385. National Center for Biotechnology Information. View Source
• [2] Ataman Chemicals. Nickel Chloride – Product Technical Description. CAS 7718-54-9. View Source

NiCl₂·6H₂O vs. Sulfate/Nitrate: Substitution Risks

Although NiSO₄·6H₂O, Ni(NO₃)₂·6H₂O, and NiCl₂·6H₂O all deliver Ni²⁺ to solution, their counter-anions dictate fundamentally different electrochemical, thermal, and structural outcomes that preclude drop-in substitution [1]. In electroplating, chloride ions serve as essential anode activators and conductivity enhancers—roles that sulfate alone cannot fulfill—resulting in measurable differences in voltage demand, deposit morphology, and mechanical properties [2]. In battery precursor synthesis, the anion identity governs the crystallite size, morphology, and consequent lithium storage performance of the derived nickel hydroxide [3]. In cross-coupling catalysis, the halide ligand influences oxidative addition kinetics and catalyst cost profiles [4]. The quantitative evidence below demonstrates that selecting NiCl₂·6H₂O over alternatives is not a matter of convenience but of process specification compliance.

Chloride acts as anode activator in electroplating; sulfate cannot replicate this function, altering deposit morphology.

Anion choice governs Ni(OH)₂ crystallite size and cycling stability; sulfate-derived product shows poor cyclic performance.

Halide ligand influences oxidative addition kinetics; substituting nitrate may shift catalytic efficiency and cost profile.

• [1] IARC. Nickel and Nickel Compounds. IARC Monographs Volume 100C. Table 1: Properties of Nickel Compounds. National Center for Biotechnology Information. View Source
• [2] Wesley, W. A. & Carey, J. W. The Electrodeposition of Nickel from Nickel Chloride Solutions. Transactions of The Electrochemical Society 75, 209 (1939). DOI: 10.1149/1.3498368. View Source
• [3] Ionics (2017) 23: 1625–1636. Structure and lithium storage performances of nickel hydroxides synthesized with different nickel salts. DOI: 10.1007/s11581-017-1983-3. View Source
• [4] Ni, S. et al. C–heteroatom coupling with electron-rich aryls enabled by nickel catalysis and light. Nature Catalysis 7, 733–741 (2024). DOI: 10.1038/s41929-024-01160-1. View Source

NiCl₂·6H₂O Performance Comparison Data

Electroplating Voltage Reduction

In nickel electroplating, the incorporation of NiCl₂·6H₂O as a chloride source in Watts-type baths produces a quantifiable reduction in operating voltage compared to sulfate-only electrolytes. Wesley and Carey demonstrated in a classic head-to-head study that a nickel chloride–boric acid bath achieved a 50% reduction in tank voltage and power consumption relative to a conventional sulfate bath, while producing finer-grained, smoother, harder, and stronger deposits [1]. A more recent study by Buwono et al. confirmed that a combined sulfate–chloride electrolyte decreased voltage by more than 30% compared to a sulfate-only solution, with nickel deposition efficiency consistently exceeding 80% [2]. These voltage reductions translate directly to lower energy costs and improved process economics in industrial electroplating operations.

Operating Voltage

Head-to-head

≥30% lower vs sulfate-only bath

Supports energy-saving electroplating process design

Watts bath; deposition efficiency >80%

Evidence Dimension	Electroplating operating voltage and power consumption
Target Compound Data	NiCl₂·6H₂O-based chloride bath: ≥30%–50% reduction in tank voltage and power consumption vs. sulfate-only bath; deposition efficiency >80%
Comparator Or Baseline	NiSO₄·6H₂O-based sulfate-only bath: baseline voltage; lower deposition efficiency
Quantified Difference	≥30% voltage reduction; 50% reduction in power consumption; deposition efficiency always >80% vs. sulfate-only
Conditions	Watts-type nickel electroplating bath; chloride-containing vs. sulfate-only electrolyte; current density 0.07 A/cm²; 15 g/L chloride anions (Buwono, 2021); chloride–boric acid solution (Wesley & Carey, 1939)

Why This Matters

Lower operating voltage directly reduces energy expenditure per unit of nickel deposited, making NiCl₂·6H₂O-containing baths economically advantageous for high-throughput electroplating lines where energy cost is a significant operational parameter.

• [1] Wesley, W. A. & Carey, J. W. The Electrodeposition of Nickel from Nickel Chloride Solutions. Transactions of The Electrochemical Society 75, 209 (1939). DOI: 10.1149/1.3498368. View Source
• [2] Buwono, H., Amrullah, U., Takwim, R., Kaavessina, M. & Nasir, N. High Nickel Deposition at Low Voltage Electroplating Process by a Combination of Anions. Journal of Advanced Manufacturing Technology 15(3) (2021). ISSN: 1985-3157. View Source

Battery Precursor Performance

In a systematic three-way comparison of nickel salt precursors for α-Ni(OH)₂ anode synthesis, the NiCl₂·6H₂O-derived product exhibited intermediate particle morphology (20–30 μm nano-sheet structure) and a discharge capacity higher than that of the Ni(NO₃)₂·6H₂O-derived material, while demonstrating much improved cyclic stability and rate capability compared to the NiSO₄·6H₂O-derived material [1]. Although the sulfate-derived Ni(OH)₂ showed the highest initial discharge capacity, its cyclic stability was described as 'very poor,' rendering it unsuitable for practical LIB applications. The chloride-derived material achieved a favorable balance: higher capacity than the nitrate route and dramatically better cycling retention than the sulfate route [1]. This places NiCl₂·6H₂O as the preferred precursor when both capacity and long-term cycling durability are required simultaneously.

Anode Performance

Head-to-head

NiCl₂ > Ni(NO₃)₂ > NiSO₄ in cyclic stability

Chloride precursor balances capacity and cycling durability

Sulfate route: poor cyclic stability

Evidence Dimension	Lithium storage performance of α-Ni(OH)₂ anode material as a function of nickel salt precursor
Target Compound Data	NiCl₂·6H₂O-derived α-Ni(OH)₂: particle size 20–30 μm, nano-sheet morphology; higher discharge capacity than Ni(NO₃)₂ route; much improved cyclic stability and rate capability vs. NiSO₄ route
Comparator Or Baseline	Ni(NO₃)₂·6H₂O-derived: similar particle size (20–30 μm), lower discharge capacity; NiSO₄·6H₂O-derived: larger particle size (30–50 μm), nano-wall morphology, highest initial capacity but very poor cyclic stability
Quantified Difference	Qualitative ranking: NiCl₂ > Ni(NO₃)₂ in discharge capacity; NiCl₂ ≈ Ni(NO₃)₂ >> NiSO₄ in cyclic stability and rate capability
Conditions	Homogeneous precipitation method; α-Ni(OH)₂ applied as anode material for lithium-ion batteries; characterized by XRD, FT-IR, EIS, and CV

Why This Matters

For procurement in battery material synthesis, NiCl₂·6H₂O uniquely balances the capacity–stability trade-off: it avoids the poor cycling durability of sulfate-derived Ni(OH)₂ while outperforming nitrate-derived material in discharge capacity, reducing the risk of premature cell failure.

• [1] Ionics (2017) 23: 1625–1636. Structure and lithium storage performances of nickel hydroxides synthesized with different nickel salts. DOI: 10.1007/s11581-017-1983-3. View Source

Cross-Coupling Catalysis Efficiency

In a 2024 Nature Catalysis study on nickel photoredox-catalyzed C–heteroatom coupling of electron-rich arylthianthrenium salts, NiCl₂·6H₂O (2 mol%) delivered near-quantitative yield in the model C–N bond-forming reaction between an ArTT salt and piperidine under blue LED irradiation at 25 °C within 16 hours [1]. The authors explicitly compared NiBr₂·diglyme, noting that while it is also a competent catalyst, 'NiCl₂·6H₂O provides a cheaper alternative' [1]. This finding reinforces a broader trend in nickel catalysis: NiCl₂·6H₂O consistently matches or approaches the performance of more expensive nickel sources (including NiBr₂·3H₂O and Ni(acac)₂) across diverse cross-coupling manifolds, including phosphine-free Heck reactions where yields of 80–91% are achieved without expensive palladium catalysts [2]. The cost differential is substantial: nickel-based catalyst systems are approximately 500 times cheaper than palladium-based alternatives for Heck coupling [2].

Cross-Coupling Yield

Head-to-head

Near-quantitative; 80–91% Heck

Comparable to NiBr₂·diglyme, ~500× cheaper than Pd

2 mol% NiCl₂·6H₂O, blue LED, 25°C

Evidence Dimension	Catalytic efficiency and cost in C–N and C–C cross-coupling reactions
Target Compound Data	NiCl₂·6H₂O (2 mol%): near-quantitative yield in C–N photoredox coupling (Ni et al., 2024); 80–91% yield in phosphine-free Heck coupling (Nowrouzi & Zarei, 2015)
Comparator Or Baseline	NiBr₂·diglyme: competent but more expensive (Ni et al., 2024); Pd catalysts: effective but ~500× more expensive; NiCl₂(PPh₃)₂: requires phosphine ligands and stoichiometric Zn reductant
Quantified Difference	Comparable catalytic performance to NiBr₂·diglyme at lower procurement cost; ~500× cheaper than Pd-based catalyst systems; ligand-free conditions (phosphine-free) vs. traditional Ni(II) phosphine complexes
Conditions	C–N photoredox: 2 mol% NiCl₂·6H₂O, blue LED, DMA, 25 °C, 16 h; Heck: NiCl₂·6H₂O, ethylene glycol, no phosphine ligand, no reducing agent

Why This Matters

For procurement in synthetic chemistry laboratories and pilot-scale API manufacturing, NiCl₂·6H₂O offers a compelling combination of high catalytic competence and low cost, enabling economically viable nickel catalysis as a sustainable alternative to precious metal catalysts without sacrificing reaction yield.

• [1] Ni, S. et al. C–heteroatom coupling with electron-rich aryls enabled by nickel catalysis and light. Nature Catalysis 7, 733–741 (2024). DOI: 10.1038/s41929-024-01160-1. View Source
• [2] Nowrouzi, N. & Zarei, M. NiCl₂·6H₂O: an efficient catalyst precursor for phosphine-free Heck and Sonogashira cross-coupling reactions. Tetrahedron 71(41), 7847–7852 (2015). DOI: 10.1016/j.tet.2015.08.020. View Source

Thermal Dehydration Behavior

Dynamic thermogravimetric analysis reveals that NiCl₂·6H₂O dehydrates in two clearly distinguishable steps: the release of 5 moles of H₂O at a mean temperature of 224 °C, followed by the final 1 mole of H₂O at 291 °C [1]. This two-step dehydration pattern, governed by a random nucleation and subsequent growth mechanism, is reproducible under isothermal conditions in the 240–300 °C range [1]. In contrast, NiSO₄·6H₂O and Ni(NO₃)₂·6H₂O exhibit different thermal decomposition profiles; NiSO₄ dehydrates in the 100–350 °C range before decomposing to NiO at approximately 810 °C, while NiCl₂ decomposes at a lower temperature of approximately 740 °C [2]. The hexahydrate form additionally offers practical handling advantages: it is stable under recommended storage conditions (below 30 °C in a desiccated environment), whereas the anhydrous form is strongly hygroscopic and requires rigorous moisture exclusion . When anhydrous NiCl₂ is required—for example, in organometallic synthesis or moisture-sensitive catalysis—the hexahydrate can be dehydrated in a controlled manner using HCl gas or thionyl chloride rather than simple thermal treatment, which alone does not yield pure anhydrous product [3].

Thermal Dehydration

Cross-study

5 H₂O at 224°C, 1 H₂O at 291°C

Two-step profile enables targeted hydration state control

Decomposition ~740°C

Evidence Dimension	Thermal dehydration and decomposition characteristics
Target Compound Data	NiCl₂·6H₂O: two-step dehydration (5 H₂O at 224 °C, 1 H₂O at 291 °C); anhydrous NiCl₂ decomposition at ~740 °C; mechanism: random nucleation and growth
Comparator Or Baseline	NiSO₄·6H₂O: dehydrates in 100–350 °C range, anhydrous NiSO₄ decomposes at ~810 °C; Ni(NO₃)₂·6H₂O: different thermal profile (Brockner, 2007); Ni(SO₃NH₂)₂·xH₂O: decomposes at 375–797 °C
Quantified Difference	Two distinct dehydration endotherms with ΔT = 67 °C separation; NiCl₂ decomposition temperature ~70 °C lower than NiSO₄; NiCl₂ stable up to 400 °C before dehydrochlorination
Conditions	Dynamic TG under argon or air flow; isothermal TG at 240–300 °C; 50–1200 °C range for decomposition studies

Why This Matters

The well-resolved two-step dehydration enables process chemists to target specific hydration states (dihydrate or anhydrous) with thermal precision, while the known decomposition threshold informs safe operating limits for high-temperature applications such as thermal battery cathode fabrication and solid-state synthesis.

• [1] Thermochimica Acta 375(1–2), 169–176 (2001). Dehydration of NiCl₂·6H₂O. DOI: 10.1016/S0040-6031(01)00527-5. View Source
• [2] King, M. K. & Mahapatra, M. K. Thermal Decomposition of Nickel Salt Hydrates. International Journal of Thermophysics 43 (2022). DOI: 10.1007/s10765-022-03084-x. View Source
• [3] Wikipedia. Nickel(II) chloride – Properties and Reactions. Accessed via Wayback Machine archive, 2016-07-02. View Source

Aqueous Solubility Advantage

The water solubility of NiCl₂·6H₂O at 20 °C is 2540 g/L (corresponding to approximately 254 g/100 mL), which is approximately 8.7 times greater than that of NiSO₄·6H₂O at 293 g/L [1]. This solubility advantage is structurally significant: in comparison to the anhydrous NiCl₂ (642 g/L at 20 °C), the hexahydrate form provides roughly four times the solubility on a weight basis, enabling the preparation of highly concentrated nickel stock solutions without heating . The hexahydrate also dissolves readily in ethanol and ethylene glycol, whereas NiSO₄·6H₂O is practically insoluble in organic solvents [2]. For electroplating bath formulation, this translates to greater flexibility in achieving target nickel ion concentrations while maintaining manageable bath volumes. The solution exhibits a mildly acidic pH of 4.9 (100 g/L in H₂O at 20 °C), which must be factored into bath buffering strategies [2].

Aqueous Solubility

Cross-study

2540 g/L at 20°C

~8.7× greater than NiSO₄·6H₂O

Enables concentrated electrolyte preparation

Evidence Dimension	Water solubility at ambient temperature
Target Compound Data	NiCl₂·6H₂O: 2540 g/L (254 g/100 mL) at 20 °C; also soluble in ethanol and ethylene glycol
Comparator Or Baseline	NiSO₄·6H₂O: 293 g/L at 20 °C; anhydrous NiCl₂: 642 g/L at 20 °C; Ni(NO₃)₂·6H₂O: intermediate solubility (order: Ni(NO₃)₂ > NiCl₂ > NiSO₄ per biological studies)
Quantified Difference	NiCl₂·6H₂O solubility ~8.7× greater than NiSO₄·6H₂O; ~4× greater than anhydrous NiCl₂; solubility ranking: Ni(NO₃)₂ > NiCl₂ > NiSO₄
Conditions	Deionized water at 20 °C; ACS reagent grade material; also tested in saline solution for biological solubility comparisons

Why This Matters

The exceptionally high aqueous solubility of NiCl₂·6H₂O allows formulators to prepare concentrated nickel electrolyte solutions with smaller volumes and reduced heating requirements, directly benefiting electroplating bath preparation, catalyst impregnation processes, and any application where high nickel loading in aqueous media is required.

• [1] IARC. Nickel and Nickel Compounds. Section on water solubility: nickel chloride 642 g/L, nickel sulfate 293 g/L at 20 °C. NCBI Bookshelf. View Source
• [2] Ataman Chemicals. Nickel Chloride – Properties: solubility data and pH. CAS 7718-54-9. View Source

ACS Reagent Grade Specifications

ACS Reagent Grade NiCl₂·6H₂O is subject to a published monograph specifying an assay of ≥97.0% (≥98.0% by complexometric titration for EMSURE® grade) with maximum allowable impurity limits that are quantitatively defined for 14 trace elements [1]. Key specifications include: insoluble matter ≤0.005%, sulfate (SO₄) ≤0.005%, total nitrogen ≤0.005%, calcium ≤0.01%, cobalt ≤0.1%, copper ≤0.002%, iron ≤0.002%, lead ≤0.005%, magnesium ≤0.01%, manganese ≤0.002%, potassium ≤0.01%, sodium ≤0.05%, and zinc ≤0.01% [1]. These limits are more stringent than typical industrial-grade nickel chloride (approximately 24.7% Ni content, with higher permissible levels of cobalt, copper, and iron) and provide traceability essential for regulated laboratory environments [2]. In contrast, nickel sulfate hexahydrate and nickel nitrate hexahydrate ACS specifications define different impurity panels reflecting their distinct manufacturing routes and contamination profiles [3]. For applications where transition metal contamination can poison catalysts or alter electrochemical behavior—particularly cobalt in battery applications and iron in electroplating—the quantified ACS limits provide verifiable procurement criteria.

ACS Grade Specs

Class-level

≥98.0% assay; 14-element limits

Auditable purity for sensitive electrochemical applications

Co ≤0.1%, Fe ≤0.001%, Cu ≤0.001%

Evidence Dimension	Purity assay and trace metal impurity limits
Target Compound Data	ACS Grade NiCl₂·6H₂O: assay ≥98.0% (complexometric); Co ≤0.1%, Cu ≤0.001%, Fe ≤0.001%, Pb ≤0.002%, Zn ≤0.001%; insoluble matter ≤0.005%
Comparator Or Baseline	Industrial-grade NiCl₂·6H₂O: ~24.7% Ni, higher impurity tolerances (typical); ACS NiSO₄·6H₂O and Ni(NO₃)₂·6H₂O: different impurity specifications per respective monographs
Quantified Difference	14-element trace metal specification with defined maximum allowable limits; Co limit of ≤0.1% addresses a common nickel ore contaminant; Fe ≤0.001% and Cu ≤0.001% ensure suitability for sensitive electrochemical applications
Conditions	Per ACS Reagent Chemicals Monograph (ISBN: 9780841230460); complexometric titration assay; tests for insoluble matter, nitrogen compounds, sulfate, and 11 metallic impurities

Why This Matters

For procurement in regulated analytical, pharmaceutical, or advanced materials laboratories, ACS-grade certification provides auditable purity benchmarks that mitigate the risk of batch-to-batch variability in trace metal content—a critical consideration when cobalt or iron contamination can compromise catalyst selectivity or electrodeposit quality.

• [1] ACS Reagent Chemicals. Nickel Chloride Hexahydrate Monograph. Part 4, Monographs for Reagent Chemicals: General Descriptions, Specifications, and Tests. eISBN: 9780841230460. DOI: 10.1021/acsreagents.4238. View Source
• [2] IARC. Nickel and Nickel Compounds. Industrial nickel chloride hexahydrate: ~24.7% nickel content. NCBI Bookshelf. View Source
• [3] ACS Reagent Chemicals. Complete monograph series for nickel salts including NiSO₄·6H₂O and Ni(NO₃)₂·6H₂O specifications. pubs.acs.org. View Source

NiCl₂·6H₂O Application Scenarios

Watts Nickel Electroplating

NiCl₂·6H₂O is the preferred chloride source in Watts nickel electroplating baths at typical concentrations of 30–90 g/L, where it simultaneously functions as an anode activator (preventing nickel anode passivation), a conductivity enhancer, and a contributor to nickel ion concentration [6]. The quantified ≥30% voltage reduction compared to all-sulfate baths [7] directly reduces operational energy costs, while the finer grain structure and higher hardness of deposits meet specifications for engineering and decorative coatings. Procurement should specify ACS or technical grade with controlled iron (≤0.002%) and copper (≤0.001%) limits to avoid deposit discoloration and corrosion defects.

Li-Ion Battery Anode Precursor Synthesis

When synthesizing α-Ni(OH)₂ as an anode precursor for lithium-ion batteries via homogeneous precipitation, NiCl₂·6H₂O delivers a uniquely favorable capacity–stability profile: higher discharge capacity than the nitrate-derived product and dramatically superior cyclic stability compared to the sulfate-derived product [6]. This positions the chloride salt as the optimal precursor choice for applications demanding both energy density and long-term cycling durability, such as electric vehicle cells and grid storage systems. Cobalt content should be verified against specification (ACS limit ≤0.1%) since cobalt incorporation can alter the electrochemical signature of the final nickel hydroxide.

Ni-Catalyzed Cross-Coupling Reactions

For both academic and industrial synthetic chemistry laboratories implementing nickel-catalyzed C–C and C–heteroatom bond-forming reactions, NiCl₂·6H₂O serves as an economical precatalyst that matches the performance of more expensive NiBr₂·diglyme in photoredox amination [6] and achieves 80–91% yields in phosphine-free Heck coupling without requiring palladium [7]. Its approximately 500-fold cost advantage over palladium catalysts makes it particularly compelling for large-scale or pilot-plant synthetic operations. ACS-grade material with minimal transition metal contamination is recommended to avoid competing catalytic pathways.

Thermal Battery Cathode Material

NiCl₂ derived from the hexahydrate precursor is employed as a cathode material in thermal batteries for military and aerospace applications, leveraging its positive electrode potential of 2.64 V vs. LiSi—significantly higher than conventional FeS₂ and CoS₂ cathodes (approximately 2 V) [6]. When impregnated into nickel foam substrates, NiCl₂-based cells achieve a discharge voltage of 2.55 V and a specific capacity of 684.61 A·s·g⁻¹ [7]. The well-characterized two-step dehydration behavior (224 °C and 291 °C) informs processing parameters for cathode fabrication, while the decomposition temperature of ~740 °C establishes a safe upper thermal limit. Battery-grade material with low iron and cobalt content is critical to prevent internal short circuits and ensure discharge voltage accuracy.

Application

Selection Property

Validation Focus

Watts Nickel Electroplating

Chloride source with anode activation

Voltage reduction, deposit hardness, iron/copper limits

Li-Ion Battery Anode

Ni(OH)₂ precursor with capacity-stability balance

Cyclic stability vs nitrate/sulfate routes; cobalt content

Ni-Catalyzed Cross-Coupling

Economical precatalyst matching expensive alternatives

Yield, cost vs Pd, transition metal contamination

Thermal Battery Cathode

High-potential NiCl₂ from hexahydrate dehydration

Dehydration profile, decomposition limit, Fe/Co impurity

• [1] Hebei Ruisite. Nickel Electroplating Line – Watts bath composition: NiCl₂·6H₂O 30–60 g/L as anode activator. Industry technical reference, 2025. View Source
• [2] Buwono, H. et al. High Nickel Deposition at Low Voltage Electroplating Process. JAMT 15(3) (2021). View Source
• [3] Ionics (2017) 23: 1625–1636. Structure and lithium storage performances of nickel hydroxides synthesized with different nickel salts. DOI: 10.1007/s11581-017-1983-3. View Source
• [4] Ni, S. et al. C–heteroatom coupling with electron-rich aryls enabled by nickel catalysis and light. Nature Catalysis 7, 733–741 (2024). DOI: 10.1038/s41929-024-01160-1. View Source
• [5] Nowrouzi, N. & Zarei, M. NiCl₂·6H₂O: phosphine-free Heck and Sonogashira cross-coupling. Tetrahedron 71(41), 7847–7852 (2015). DOI: 10.1016/j.tet.2015.08.020. View Source
• [6] Shortening activation time of thermal battery by hydrogen etching of NiCl₂ cathode. Discharge voltage 2.43 V; NiCl₂ electrode potential 2.64 V vs. LiSi. ScienceDirect, 2020. View Source
• [7] Materials Letters 207, 198–201 (2017). Electrochemical properties of the NiCl₂ cathode with nickel foam substrate for thermal batteries. DOI: 10.1016/j.matlet.2017.07.084. View Source